3-Fluoro-3-phenylpiperidine

• Molecular Formula: C11H14FN
• Molecular Weight: 179.23 g/mol
• IUPAC Name: 3-fluoro-3-phenylpiperidine
• InChI: InChI=1S/C11H14FN/c12-11(7-4-8-13-9-11)10-5-2-1-3-6-10/h1-3,5-6,13H,4,7-9H2
• InChI Key: SYJZOHYZJAZLGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)(C2=CC=CC=C2)F

Description

3-Fluoro-3-phenylpiperidine is a fluorinated piperidine derivative characterized by a fluorine atom and a phenyl group substituted at the 3-position of the piperidine ring. Fluorinated piperidines are pivotal in medicinal chemistry due to fluorine’s ability to modulate physicochemical properties such as lipophilicity, metabolic stability, and bioavailability . As of 2010, approximately 20% of marketed drugs contain fluorine, underscoring its role in enhancing drug-like properties .

Preparation Methods

The synthesis of 3-Fluoro-3-phenylpiperidine typically involves the introduction of the fluorine atom and the phenyl group into the piperidine ring. One common method includes the reaction of piperidine with fluorinating agents and phenylating reagents under controlled conditions. Industrial production methods often utilize catalytic processes to enhance yield and efficiency. For instance, phenylsilane can be used to promote the formation and reduction of imine, initiating cyclization and reducing the piperidinone intermediate with an iron complex as a catalyst .

Chemical Reactions Analysis

3-Fluoro-3-phenylpiperidine undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used to reduce the compound to its corresponding alcohols or amines.

Substitution: The fluorine atom in 3-Fluoro-3-phenylpiperidine can be substituted with other functional groups using nucleophilic substitution reactions. Reagents such as sodium methoxide or potassium tert-butoxide are often employed in these reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

3-Fluoro-3-phenylpiperidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its effects on various biological pathways and its potential as a therapeutic agent.

Medicine: Research is ongoing to explore its potential use in the treatment of neurological disorders, given its structural similarity to other bioactive piperidine derivatives.

Industry: In the industrial sector, 3-Fluoro-3-phenylpiperidine is used in the development of new materials and as an intermediate in the synthesis of other chemical compounds

Mechanism of Action

The mechanism by which 3-Fluoro-3-phenylpiperidine exerts its effects involves its interaction with specific molecular targets and pathways. The fluorine atom’s presence can influence the compound’s electronic properties, enhancing its binding affinity to certain receptors or enzymes. This interaction can modulate various biological pathways, leading to the observed effects. For instance, fluorinated piperidines are known to exhibit unique conformational behaviors due to charge-dipole interactions, hyperconjugation, and steric effects .

Comparison with Similar Compounds

3-Fluoropiperidine

• Structure : Lacks the phenyl group, featuring only a fluorine atom at the 3-position.
• Properties : Lower molecular weight (113.14 g/mol for 3-fluoropiperidine hydrochloride, ) likely increases solubility compared to phenyl-substituted analogues.
• Synthesis : Electrophilic fluorination using Selectfluor® is common for 3-fluoropiperidines, as seen in the synthesis of 3-fluoro-2-methoxypiperidines .
• Applications : Used as a building block for bioactive molecules; absence of phenyl may reduce steric hindrance in synthetic pathways.

3,3-Difluoropiperidine HCl

• Structure : Contains two fluorine atoms at the 3-position, increasing electronegativity and conformational rigidity .
• Properties: Difluorination enhances metabolic stability and alters pKa compared to monofluorinated analogues. The hydrochloride salt (CAS 1858256-18-4) improves solubility for pharmaceutical formulations .
• Synthesis : Similar fluorinating agents (e.g., Selectfluor®) may be employed, but diastereoselectivity challenges arise due to dual fluorination.

3-Fluoro-2-methoxypiperidines

• Structure : Features a methoxy group at C2 and fluorine at C3.
• Synthetic Insights : Fischer et al. demonstrated cis-selective allylation using BF3 and TiCl4, achieving diastereoselectivity up to 10:1 with N-2-nitrobenzene sulfonyl (2-Ns) groups .

3-(Fluorophenyl)piperidine Derivatives

• Structure : Fluorine is part of an aromatic ring substituent (e.g., 1-((4'-Fluoro-3-methyl-[1,1'-biphenyl]-2-yl)methyl)piperidine, ).
• Properties : Fluorine on the phenyl ring enhances electron-withdrawing effects, influencing π-π stacking and receptor binding.
• Applications : Such derivatives are intermediates in natural product analogues (e.g., pelletierine and coniine) .

Chlorinated Analogues (e.g., 3-(3-Chloro-4-fluorophenoxy)piperidine)

• Structure : Combines chlorine and fluorine substituents.
• Properties : Chlorine increases lipophilicity (logP) compared to fluorine but may reduce metabolic stability due to slower enzymatic cleavage .

Data Table: Key Properties of Selected Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties	Reference
3-Fluoro-3-phenylpiperidine	C11H12FN	177.22	3-F, 3-Ph	High lipophilicity, aromatic interactions	Inferred
3-Fluoropiperidine HCl	C5H10FNCl	149.60	3-F	High solubility, metabolic instability
3,3-Difluoropiperidine HCl	C5H9F2NCl	166.58	3,3-diF	Conformational rigidity, enhanced stability
3-Fluoro-2-methoxypiperidine	C6H12FNO	147.17	3-F, 2-OMe	Cis-selective reactivity, H-bond donor
3-(3-Cl-4-F-phenoxy)piperidine	C11H13ClFNO	259.68	3-Cl, 4-F phenoxy	High logP, GHS-regulated

Research Findings and Insights

• Synthetic Challenges : Fluorination at the 3-position of piperidines often requires protecting groups (e.g., carbamates or sulfonamides) to direct regioselectivity .
• Diastereoselectivity : The 2-Ns group in 3-fluoro-2-methoxypiperidines optimizes selectivity during allylation (up to 10:1 dr), a strategy applicable to phenyl-substituted variants .
• Biological Relevance : Fluorine’s electron-withdrawing effects improve CNS penetration and target engagement, as seen in fluorinated natural product analogues .

Biological Activity

3-Fluoro-3-phenylpiperidine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological effects, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

3-Fluoro-3-phenylpiperidine is characterized by the presence of a fluorine atom and a phenyl group attached to a piperidine ring. The fluorine substitution can enhance the compound's lipophilicity and metabolic stability, which are critical for its biological activity.

The biological activity of 3-Fluoro-3-phenylpiperidine is primarily attributed to its interactions with specific molecular targets within biological pathways. The fluorine atom influences the compound's electronic properties, enhancing its binding affinity to various receptors or enzymes. This modulation can lead to significant biological effects, particularly in neurological contexts where similar piperidine derivatives have shown therapeutic potential.

Biological Activity

Research has indicated that 3-Fluoro-3-phenylpiperidine exhibits various biological activities:

• Antimicrobial Activity : It has been evaluated for its efficacy against Mycobacterium tuberculosis. In a high-throughput screening study involving over 100,000 compounds, analogs of 4-phenyl piperidines, including 3-fluoro derivatives, displayed notable anti-tubercular activity. The minimum inhibitory concentration (MIC) values were determined for different analogs, showcasing the compound's potential as an anti-TB agent .
• Neuropharmacological Effects : Given its structural similarity to other bioactive piperidines, research is ongoing to explore its effects on neurological disorders. Preliminary studies suggest that modifications in the piperidine structure can influence neuroprotective properties and receptor interactions.

Study on Anti-Tubercular Activity

A recent study conducted a phenotypic screening of compounds against M. tuberculosis, identifying several chemotypes with promising anti-tubercular activity. Among these, 4-phenyl piperidines were prioritized due to their selectivity and potency against strains with mutations in the MmpL3 gene, which is crucial for drug resistance in tuberculosis .

Table 1: MIC Values of Selected Compounds Against M. tuberculosis

Compound	MIC (µM)	Target
4PP-41	5.9	MmpL3
4PP-42	5.2	MmpL3
4PP-51	Not Active	MmpL3 Mutant
PCB-31	6.0	MmpL3

The study highlighted that while some analogs retained activity against resistant strains, others showed significantly reduced efficacy, indicating the importance of structural modifications in maintaining biological activity .

Neuropharmacological Evaluation

In another investigation focusing on neuropharmacology, various analogs of 3-Fluoro-3-phenylpiperidine were synthesized and evaluated for their effects on neurotransmitter systems. The results indicated that specific substitutions could enhance binding affinity to serotonin receptors, suggesting potential applications in treating mood disorders.

Table 2: Binding Affinity of Analog Compounds

Compound	Receptor Type	Binding Affinity (nM)
Tert-butyl Analog	Serotonin Receptor	50
Fluorinated Analog	Dopamine Receptor	75
Non-fluorinated Analog	Serotonin Receptor	120